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Compound of Interest

Compound Name: FR900359

Cat. No.: B15615686 Get Quote

For laboratory professionals engaged in cutting-edge research, the safe handling and disposal

of specialized chemical compounds like FR900359 are paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to ensure the well-being of researchers and compliance with safety regulations. FR900359 is a

potent and selective inhibitor of the Gq/11-signaling pathway, and as such, requires careful

management throughout its lifecycle in the laboratory.[1]

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of FR900359 is the first step

in ensuring its safe handling. This data is crucial for risk assessment and for developing

appropriate safety protocols.

Property Value

Molecular Formula C49H75N7O15

Molecular Weight 1002.17 g/mol

Appearance Crystalline solid

Solubility Soluble in chloroform

Storage Temperature -20°C
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Safe Handling and Personal Protective Equipment
(PPE)
FR900359 should be considered a hazardous material.[2] All personnel handling this

compound must be thoroughly trained in its properties and the associated risks. Adherence to

the following personal protective equipment (PPE) guidelines is mandatory to prevent

accidental exposure.

Personal Protective Equipment (PPE) Workflow

Personal Protective Equipment (PPE)

Safety Glasses with Side Shields or Goggles Chemical-Resistant Gloves (e.g., Nitrile) Laboratory Coat Use in a Well-Ventilated Area or Fume Hood Safe Handling AchievedHandling FR900359 Always Wear

Click to download full resolution via product page

Caption: Mandatory Personal Protective Equipment for handling FR900359.

Proper Disposal Procedures
The disposal of FR900359 and any contaminated materials must be carried out in a manner

that minimizes environmental impact and adheres to institutional and regulatory guidelines.

Disposal Decision Pathway
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FR900359 Waste Streams

Disposal Actions

Unused/Expired FR900359

Dispose as Hazardous Solid Waste

Contaminated Labware (Gloves, Pipette Tips, Vials) Solutions Containing FR900359

Dispose as Hazardous Liquid Waste

Consult Institutional Environmental Health & Safety (EHS) for Pickup

Click to download full resolution via product page

Caption: Decision pathway for the proper disposal of FR900359 waste.

Step-by-Step Disposal Protocol
Unused or Expired FR900359:

Solid FR900359 should be disposed of in its original, sealed container.

If the original container is compromised, transfer the material to a new, properly labeled,

and sealed container.

The container must be clearly marked as "Hazardous Waste" and include the full chemical

name: FR900359.

Store the sealed container in a designated hazardous waste accumulation area.

Contaminated Solid Waste:

All disposable items that have come into contact with FR900359, such as gloves, pipette

tips, and empty vials, must be considered hazardous waste.
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Collect these materials in a designated, leak-proof hazardous waste container lined with a

heavy-duty plastic bag.

The container should be clearly labeled as "Hazardous Waste" and specify the contents

(e.g., "FR900359 Contaminated Labware").

Liquid Waste (Solutions):

Solutions containing FR900359 should never be disposed of down the drain.

Collect all liquid waste in a dedicated, sealed, and chemically compatible container.

The container must be clearly labeled as "Hazardous Liquid Waste" and include the

chemical name (FR900359) and the solvent used (e.g., Chloroform).

Store the liquid waste container in a secondary containment bin within a designated

hazardous waste accumulation area.

Decontamination:

All non-disposable lab equipment and surfaces that have come into contact with

FR900359 should be decontaminated.

Use an appropriate solvent or cleaning agent known to be effective for this compound.

The cleaning materials (e.g., wipes, absorbent pads) must be disposed of as

contaminated solid waste.

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of all FR900359 hazardous waste.

Ensure all waste containers are properly sealed and labeled before pickup.

By adhering to these procedures, researchers can mitigate the risks associated with the

handling and disposal of FR900359, fostering a safe and compliant laboratory environment.
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Always consult your institution's specific safety protocols and the material's Safety Data Sheet

(SDS) for the most comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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